Cas no 24647-84-5 (Methyl 4-bromo-5-iodothiophene-3-carboxylate)

Methyl 4-bromo-5-iodothiophene-3-carboxylate structure
24647-84-5 structure
Product Name:Methyl 4-bromo-5-iodothiophene-3-carboxylate
CAS No:24647-84-5
MF:C6H4BrIO2S
MW:346.968232154846
CID:4642839
Update Time:2023-08-10

Methyl 4-bromo-5-iodothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-bromo-5-iodothiophene-3-carboxylate
    • Methyl 4-bromo-5-iodothiophene-3-carboxylate
    • Inchi: 1S/C6H4BrIO2S/c1-10-6(9)3-2-11-5(8)4(3)7/h2H,1H3
    • InChI Key: HHYCJGXXVFIGRS-UHFFFAOYSA-N
    • SMILES: IC1=C(C(C(=O)OC)=CS1)Br

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 167
  • XLogP3: 2.8
  • Topological Polar Surface Area: 54.5

Methyl 4-bromo-5-iodothiophene-3-carboxylate Pricemore >>

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